Cas no 89794-06-9 (2-Bromo-4-methylbenzenesulfonyl chloride)

2-Bromo-4-methylbenzenesulfonyl chloride is a sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its reactive sulfonyl chloride group enables efficient conversion into sulfonamides, sulfonate esters, and other functionalized compounds, making it valuable in pharmaceutical and agrochemical applications. The bromo and methyl substituents on the aromatic ring enhance its utility in selective substitution reactions, offering versatility in constructing complex molecular frameworks. This compound is characterized by its stability under controlled conditions and high purity, ensuring reliable performance in synthetic workflows. It is commonly employed in peptide chemistry, cross-coupling reactions, and as a precursor for advanced sulfonated materials. Proper handling under inert conditions is recommended due to its moisture sensitivity.
2-Bromo-4-methylbenzenesulfonyl chloride structure
89794-06-9 structure
Product Name:2-Bromo-4-methylbenzenesulfonyl chloride
CAS No:89794-06-9
MF:C7H6BrClO2S
MW:269.543339252472
MDL:MFCD08445068
CID:588972
PubChem ID:13394535
Update Time:2025-10-29

2-Bromo-4-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-methylbenzene-1-sulfonyl chloride
    • 2-Bromo-4-methylbenzenesulfonyl chloride
    • 2-Bromo-4-methyl-benzenesulfonyl chloride
    • Benzenesulfonyl chloride, 2-bromo-4-methyl-
    • NULL
    • 3-bromo-toluene-4-sulfonyl chloride
    • 3-Brom-toluol-4-sulfonylchlorid
    • Benzenesulfonyl chloride,2-bromo-4-methyl
    • 2-Bromo-4-methylbenzenesulfonyl chloride (ACI)
    • p-Toluenesulfonyl chloride, 2-bromo- (7CI)
    • 2-Bromo-4-methylbenzene-1-sulfonylchloride
    • 2-Bromo-p-toluenesulfonyl chloride
    • 2-bromo-4-methylbenzenesulfonyl chloride, AldrichCPR
    • AT13513
    • AKOS000136549
    • SCHEMBL2927021
    • SY019017
    • DB-078484
    • DTXSID70539216
    • EN300-30562
    • MFCD08445068
    • 89794-06-9
    • MDL： MFCD08445068
    • Inchi： 1S/C7H6BrClO2S/c1-5-2-3-7(6(8)4-5)12(9,10)11/h2-4H,1H3
    • InChI Key： NQXSKUPCOJGZQA-UHFFFAOYSA-N
    • SMILES： O=S(C1C(Br)=CC(C)=CC=1)(Cl)=O

Computed Properties

  • Exact Mass: 267.89600
  • Monoisotopic Mass: 267.89604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 42.52000
  • LogP: 3.76580

2-Bromo-4-methylbenzenesulfonyl chloride Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

2-Bromo-4-methylbenzenesulfonyl chloride Pricemore >>

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Apollo Scientific
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abcr
AB315115-1 g
2-Bromo-4-methylbenzenesulfonyl chloride; 95%
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2-Bromo-4-methylbenzenesulfonyl chloride Production Method

Production Method 1

14874-70-5 14874-70-5
53926-63-9 53926-63-9
89794-06-9 89794-06-9
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Cuprous chloride Solvents: Water ;  overnight, -5 - 0 °C
Reference
Stereodivergent Access to [6.7]-Fused N-Heterocycles Bearing 1,3-Nonadjacent Stereogenic Centers by Pd-Catalyzed [4 + 2] Annulations
Ma, Zhan-Cai; Wei, Lin-Wen; Huang, Yuan, Organic Letters, 2023, 25(10), 1661-1666

2-Bromo-4-methylbenzenesulfonyl chloride Raw materials

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Amadis Chemical Company Limited
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(CAS:89794-06-9)2-Bromo-4-methylbenzenesulfonyl chloride
Order Number:A1189145
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:08
Price ($):626.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:89794-06-9)2-Bromo-4-methylbenzenesulfonyl chloride
A1189145
Purity:99%
Quantity:5g
Price ($):626.0
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